Cas no 727717-71-7 (4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 727717-71-7
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• MDL: MFCD04619485
• CID: 3106256
• PubChem ID: 2487335
• Update Time: 2025-11-01

4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-acetyl)-3,3-dimethyl-3,4-dihydro-1H-quinoxalin-2-one
• 2(1H)-Quinoxalinone, 4-(2-chloroacetyl)-3,4-dihydro-3,3-dimethyl-
• SR-01000046581
• 727717-71-7
• MFCD04619485
• 4-(2-chloroacetyl)-3,3-dimethyl-1H-quinoxalin-2-one
• EN300-07039
• CS-0220606
• Z56940947
• 4-(2-Chloroacetyl)-3,3-dimethyl-3,4-dihydroquinoxalin-2(1H)-one
• CZNFMSHZFNILJL-UHFFFAOYSA-N
• 4-(chloroacetyl)-3,3-dimethyl-3,4-dihydroquinoxalin-2(1H)-one
• SR-01000046581-1
• STK735181
• AKOS000122944
• 4-(2-chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one
• G28165
• 974-493-4
• 4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one

• MDL： MFCD04619485
• Inchi： 1S/C12H13ClN2O2/c1-12(2)11(17)14-8-5-3-4-6-9(8)15(12)10(16)7-13/h3-6H,7H2,1-2H3,(H,14,17)
• InChI Key： CZNFMSHZFNILJL-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=CC=CC=2NC(C1(C)C)=O)=O

Computed Properties

• Exact Mass: 252.0665554g/mol
• Monoisotopic Mass: 252.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one

Comprehensive Overview of 4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 727717-71-7)

4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 727717-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the tetrahydroquinoxaline family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its chloroacetyl moiety, which can serve as a reactive handle for further chemical modifications.

The molecular structure of 4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one features a quinoxaline core, a bicyclic system that is often explored for its pharmacological properties. The presence of the chloroacetyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of novel enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in modern medicine.

In the context of current trends, this compound is frequently discussed in relation to green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, researchers are investigating efficient and low-waste methods to produce derivatives of 4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one. Questions such as "How can this compound be synthesized with minimal environmental impact?" or "What are its potential applications in biodegradable materials?" are increasingly common in academic and industrial forums.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of tetrahydroquinoxaline may exhibit antitumor activity, sparking curiosity about its mechanism of action. Researchers are also exploring its compatibility with computational drug design tools, such as molecular docking and AI-driven predictive modeling, to accelerate the discovery of new therapeutic agents.

From an industrial perspective, 4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one is valued for its versatility. It can be used as a building block in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. Its stability under various conditions makes it a reliable candidate for large-scale production, addressing the needs of manufacturers seeking efficient and scalable solutions.

In summary, 4-(2-Chloroacetyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 727717-71-7) represents a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile continue to inspire innovative research, making it a subject of ongoing exploration in both academic and industrial settings.